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Compound of Interest

Compound Name: dSPACER

Cat. No.: B145326 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical reagents is paramount. This guide provides essential safety protocols,

personal protective equipment (PPE) recommendations, and disposal procedures for

dSPACER CE Phosphoramidite, a key reagent in oligonucleotide synthesis. Adherence to

these guidelines is critical for minimizing risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) Summary
Proper selection and use of PPE are the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling dSPACER CE

Phosphoramidite.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b145326?utm_src=pdf-interest
https://www.benchchem.com/product/b145326?utm_src=pdf-body
https://www.benchchem.com/product/b145326?utm_src=pdf-body
https://www.bioneer.co.kr/literatures/msds/oligo/ModifiedPhosphoramidites/SpacerPhosphoramidites/dSpacer%20Phosphoramidite.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification

Respiratory Protection

Use a minimum of a type N95 (US) or type P1

(EN 143) dust mask for nuisance levels of dust.

[1] Respirators must be NIOSH (US) or CEN

(EU) approved.[1]

Eye and Face Protection

Wear safety glasses with side shields or

goggles conforming to NIOSH (US) or EN 166

(EU) standards.[1]

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber)

compliant with EU Directive 89/686/EEC and the

EN 374 standard are required.[1] Inspect gloves

for integrity before each use.[1]

Skin and Body Protection

A standard laboratory coat is required. For

operations with a higher risk of splashing, a

chemical-resistant apron or coveralls should be

worn.[1]

Experimental Workflow: Handling and Disposal of
dSPACER
The following diagram outlines the standard operating procedure for the safe handling of

dSPACER from receipt to disposal, emphasizing key safety checkpoints.
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Caption: Workflow for safe handling and disposal of dSPACER.
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Detailed Protocols
1. Pre-Operational Safety Protocol:

Review the Safety Data Sheet (SDS): Before handling dSPACER, thoroughly read and

understand the SDS provided by the manufacturer.[1]

Engineering Controls: All handling of dSPACER powder should be conducted in a certified

chemical fume hood to ensure adequate ventilation and to minimize inhalation exposure.[1]

Donning PPE:

Put on a laboratory coat and ensure it is fully buttoned.

Don safety glasses with side shields or chemical splash goggles.[1]

Select and inspect chemical-resistant gloves (e.g., nitrile) for any signs of damage.[1]

If weighing or transferring powder and there is a risk of aerosolization, wear an N95 or P1

respirator.[1]

2. Operational Protocol: Handling and Use

Weighing and Aliquoting:

Perform all weighing and aliquoting of dSPACER powder inside a chemical fume hood.

Use a dedicated set of spatulas and weighing boats.

Close the container tightly immediately after use.

In Case of a Spill:

Alert others in the vicinity.

If the spill is small and you are trained to handle it, use an inert absorbent material to

contain the spill.
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Place the absorbed material into a sealed, labeled container for hazardous waste

disposal.

For large spills, evacuate the area and follow your institution's emergency procedures.

3. Post-Operational and Disposal Protocol:

Decontamination:

Wipe down the work area in the fume hood with an appropriate solvent (e.g., 70%

ethanol), followed by water.

Decontaminate all reusable equipment that came into contact with dSPACER.

Doffing PPE:

Remove gloves using the proper technique to avoid skin contact with the outer surface.[1]

Dispose of gloves in the designated hazardous waste stream.[1]

Remove your lab coat and safety glasses.

Wash hands thoroughly with soap and water.[1]

Waste Disposal:

Solid Waste: All contaminated consumables (e.g., weighing boats, pipette tips, gloves)

must be disposed of in a clearly labeled hazardous waste container.

Liquid Waste: Unused dSPACER solutions and solvent washes should be collected in a

designated, sealed, and labeled hazardous liquid waste container.

All dSPACER waste must be disposed of through a licensed and certified hazardous

waste disposal company, in accordance with all federal, state, and local environmental

regulations.[1]

By strictly adhering to these safety protocols and procedures, researchers can confidently and

safely handle dSPACER CE Phosphoramidite, ensuring both personal safety and the integrity
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of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bioneer.co.kr [bioneer.co.kr]

To cite this document: BenchChem. [Essential Safety and Handling Guide for dSPACER CE
Phosphoramidite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145326#personal-protective-equipment-for-handling-
dspacer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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